N-{2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]phenyl}-4-fluorobenzamide

• IUPAC Name: N-[2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylphenyl]-4-fluorobenzamide
• InChI: InChI=1S/C21H16FN3OS/c1-13-11-14(2)24-21(17(13)12-23)27-19-6-4-3-5-18(19)25-20(26)15-7-9-16(22)10-8-15/h3-11H,1-2H3,(H,25,26)
• InChI Key: XNLIBOVQIUDQTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SC2=CC=CC=C2NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C21H16FN3OS
• Molecular Weight: 377.4 g/mol
• CAS No.: 478045-71-5

Description

N-{2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]phenyl}-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H16FN3OS and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications

Insecticide Development

A novel class of insecticide, Flubendiamide, demonstrates extremely strong activity against lepidopterous pests, including resistant strains. This compound, characterized by its unique structure, is distinct from the queried compound but shares a thematic relevance in terms of chemical innovation for pest control. It has been highlighted for its safety towards non-target organisms and suitability for integrated pest management programs (Tohnishi et al., 2005).

Advanced Polymer Materials

Research into aromatic polyamides and polyimides based on specific sulfone-dicarboxylic acids and containing ether-sulfone links points to significant advancements in materials science. These polymers exhibit high thermal stability, solubility in polar solvents, and the ability to form tough, transparent films, indicating their potential for high-performance applications (Hsiao & Huang, 1997). Similarly, fluorinated polyamides containing pyridine and sulfone moieties have been developed for their excellent thermal properties, solubility, and film-forming abilities, suggesting uses in electronics and as advanced coatings (Liu et al., 2013).

Electrochromic Devices

Aromatic polyamides incorporating triphenylamine moieties have been synthesized for their electrochromic properties, indicating potential applications in smart windows, displays, and other electrochromic devices. These materials combine thermal stability with electrochemical activity, providing a basis for developing new electrochromic materials and devices (Liou & Chang, 2008).